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Compound of Interest

Compound Name: Iopromide-d3

Cat. No.: B564850 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Iopromide-d3. The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Iopromide-d3 is the deuterium-labeled version of Iopromide, a non-ionic, iodine-based contrast

agent.[1] While Iopromide itself is not classified as a hazardous substance, it is a

pharmaceutical-related compound of unknown potency in an occupational setting.[2] Therefore,

it is prudent to handle its deuterated form, Iopromide-d3, with standard laboratory precautions

to mitigate any potential risks.

Key Safety and Hazard Data
The following table summarizes essential information for Iopromide and its deuterated analog,

Iopromide-d3. Due to the isotopic nature of Iopromide-d3, its chemical and toxicological

properties are considered to be nearly identical to those of Iopromide.
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Parameter Iopromide Iopromide-d3 Source

CAS Number 73334-07-3 1189947-73-6 [2][3]

Molecular Formula C18H24I3N3O8 C18H21D3I3N3O8 [3]

Molecular Weight 791.1 g/mol 794.13 g/mol [3][4]

Primary Hazards

Not classified as

hazardous for

handling. Very toxic to

aquatic life with long-

lasting effects.

Assumed to be the

same as Iopromide.
[2][5]

Storage Temperature Room temperature -20°C [1][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final line of defense in laboratory safety, following the

implementation of engineering and administrative controls.[6] A risk assessment should be

conducted for all laboratory procedures involving chemical handling.[7][8]

Minimum PPE Requirements:

Lab Coat: A standard lab coat should be worn to protect clothing and skin from potential

splashes.[7][9]

Eye Protection: Safety glasses with side shields are the minimum requirement.[7][10]

Chemical splash goggles should be worn when there is a higher risk of splashing.[6][10]

Gloves: Disposable nitrile gloves are generally sufficient for incidental contact.[7] If more

extensive handling is required, or if handling a solution, consider double-gloving or using

gloves with a higher level of chemical resistance.[7]

Shoes: Closed-toe shoes are mandatory in a laboratory setting to protect against spills and

falling objects.[9]

The following flowchart outlines the decision-making process for selecting the appropriate PPE

when handling Iopromide-d3 and other laboratory chemicals.
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Hazard Assessment

PPE Selection
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(Review SDS and procedure)

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

- Closed-toe Shoes

Significant Splash Risk? Aerosol Generation Risk?

No

Upgrade to:
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(Requires formal program)
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No
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Corrosive
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PPE Selection Workflow for Handling Laboratory Chemicals.
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A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Pre-Handling:

Review the Safety Data Sheet (SDS) for Iopromide, as a specific one for Iopromide-d3
may not be available.

Ensure all necessary PPE is readily available and in good condition.

Designate a specific area for handling Iopromide-d3, preferably within a fume hood if

there is a potential for aerosol generation.

Handling:

Don the appropriate PPE as determined by your risk assessment.

When weighing the solid material, do so in a draft-free environment or a balance

enclosure to avoid generating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Avoid direct contact with the skin, eyes, and clothing.[11] In case of accidental contact,

follow the first-aid measures outlined in the SDS.[2]

Post-Handling:

Clean the work area thoroughly after use.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
Iopromide is classified as very toxic to aquatic life with long-lasting effects.[5] Therefore, proper

disposal is critical to prevent environmental contamination.
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Waste Collection:

All solid waste contaminated with Iopromide-d3 (e.g., weighing paper, contaminated

gloves, pipette tips) should be collected in a designated, labeled hazardous waste

container.

Aqueous waste containing Iopromide-d3 should be collected in a separate, labeled

hazardous waste container for liquid chemical waste.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Do not dispose of Iopromide-d3 down the drain.[11]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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